4-Bromo-N-cyclopropyl-3-methoxybenzamide
Overview
Description
4-Bromo-N-cyclopropyl-3-methoxybenzamide is a chemical compound with the molecular formula C11H12BrNO2 . It has a molecular weight of 270.13 . The compound is also known by its CAS number: 1072944-35-4 .
Molecular Structure Analysis
The molecular structure of 4-Bromo-N-cyclopropyl-3-methoxybenzamide consists of a benzamide core with a bromine atom at the 4-position and a methoxy group at the 3-position . The amide group is substituted with a cyclopropyl group .Physical And Chemical Properties Analysis
4-Bromo-N-cyclopropyl-3-methoxybenzamide has a molecular weight of 270.13 . Its InChI Code is 1S/C11H12BrNO2/c1-15-10-6-7 (2-5-9 (10)12)11 (14)13-8-3-4-8/h2,5-6,8H,3-4H2,1H3, (H,13,14) .Scientific Research Applications
Medicinal Chemistry: Drug Design and Discovery
4-Bromo-N-cyclopropyl-3-methoxybenzamide: is utilized in medicinal chemistry for the design and discovery of new drugs. Its structure can be modified to create compounds that interact with specific biological targets. For instance, the bromine atom offers a site for further chemical reactions, such as Suzuki coupling, which can lead to the development of novel pharmaceutical agents .
Organic Synthesis: Building Block for Complex Molecules
In organic synthesis, this compound serves as a versatile building block. Its bromo and amide functional groups make it a suitable candidate for various organic transformations, enabling the synthesis of complex molecules for further pharmacological evaluation .
Industrial Applications: Material Science
The brominated benzamide structure of 4-Bromo-N-cyclopropyl-3-methoxybenzamide is of interest in material science. It can be incorporated into polymers or used to modify surface properties of materials, potentially leading to advancements in nanotechnology and coatings .
Environmental Research: Analytical Standards
Environmental studies might use 4-Bromo-N-cyclopropyl-3-methoxybenzamide as an analytical standard. Its well-defined structure and properties allow for its use in the calibration of analytical instruments, aiding in the detection and quantification of similar compounds in environmental samples .
Biochemistry: Enzyme Inhibition Studies
In biochemistry, this compound could be explored for its potential as an enzyme inhibitor. By interacting with specific enzymes, it can help in understanding enzyme mechanisms and the role of similar structures in biological systems .
Pharmacology: Pharmacokinetics and Metabolism
Pharmacological research may investigate 4-Bromo-N-cyclopropyl-3-methoxybenzamide for its pharmacokinetic properties. Studies could focus on its absorption, distribution, metabolism, and excretion (ADME) to determine its suitability as a drug candidate .
properties
IUPAC Name |
4-bromo-N-cyclopropyl-3-methoxybenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12BrNO2/c1-15-10-6-7(2-5-9(10)12)11(14)13-8-3-4-8/h2,5-6,8H,3-4H2,1H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ACZUAJCGIAVKNK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C(=O)NC2CC2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12BrNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50674710 |
Source
|
| Record name | 4-Bromo-N-cyclopropyl-3-methoxybenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50674710 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-N-cyclopropyl-3-methoxybenzamide | |
CAS RN |
1072944-35-4 |
Source
|
| Record name | 4-Bromo-N-cyclopropyl-3-methoxybenzamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1072944-35-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Bromo-N-cyclopropyl-3-methoxybenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50674710 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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